Cas no 79851-29-9 (Propanoic acid,2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-, ethyl ester)

• Product Name: Propanoic acid,2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-, ethyl ester
• CAS No: 79851-29-9
• MF: C₈H₅F₁₁O₃
• MW: 358.105941534042
• CID: 556515
• PubChem ID: 2782595
• Update Time: 2025-10-22

Propanoic acid,2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-, ethyl ester
• ethyl 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propanoate
• ETHYL PERFLUORO(2-METHYL-3-OXAHEXANOATE)
• Tetrafluoro-2-(heptafluoro-1-propoxy)propanoic acid, ethyl ester
• 79851-29-9
• ethyl 2,3,3,3-tetrakis(fluoranyl)-2-[1,1,2,2,3,3,3-heptakis(fluoranyl)propoxy]propanoate
• ethyl 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propanoate
• DTXSID50382166
• MFCD00407317
• A839770
• MS-20248
• Tetrafluoro-2-(heptafluoro-1-propoxy)propanoic acid,ethyl ester
• (S)-ethyl 2,3,3,3-tetrafluoro-2-(perfluoropropoxy)propanoate
• 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propanoic acid ethyl ester
• NS00110542
• AKOS007930401
• DB-230464

• Inchi： 1S/C8H5F11O3/c1-2-21-3(20)4(9,6(12,13)14)22-8(18,19)5(10,11)7(15,16)17/h2H2,1H3
• InChI Key： HJLWKGDZOZTKIS-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(F)(F)F)OC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 358.00600
• Monoisotopic Mass: 358.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.552
• Boiling Point: 197.7°C at 760 mmHg
• Flash Point: 71.6°C
• Refractive Index: 1.308
• PSA: 35.53000
• LogP: 3.58460

Propanoic acid,2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-, ethyl ester Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on Propanoic acid,2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-, ethyl ester

Propanoic Acid, 2,3,3,3-Tetrafluoro-2-(1,1,2,2,3,3,3-Heptafluoropropoxy), Ethyl Ester: A Comprehensive Overview

The compound with CAS No 79851-29-9 is a highly specialized organic compound known as Propanoic acid, 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy), ethyl ester. This compound is a derivative of propanoic acid with a complex fluorinated structure that imparts unique chemical and physical properties. The presence of multiple fluorine atoms in its structure makes it particularly interesting for applications in various fields such as materials science and pharmaceuticals.

Propanoic acid derivatives have been extensively studied due to their versatility in chemical synthesis. The tetrafluoro substitution on the propanoic acid backbone suggests a high degree of fluorination that could influence the compound's reactivity and stability. Recent studies have highlighted the potential of such fluorinated compounds in enhancing the thermal and chemical resistance of materials.

The heptafluoropropoxy group attached to the propanoic acid moiety introduces additional complexity to the molecule's structure. This group is known for its ability to significantly alter the physical properties of compounds it is attached to. For instance, fluorinated ethers are commonly used in applications requiring high thermal stability and low surface energy.

Recent advancements in synthetic chemistry have enabled the precise control of fluorination patterns in organic compounds like this one. The ethyl ester functionality at the end of the molecule suggests that this compound could be used as an intermediate in esterification reactions or as a precursor for more complex molecules.

From an environmental standpoint,the stability and persistence of fluorinated compounds have been a topic of concern in recent years. However,the specific application context of this compound would determine its environmental impact.

In terms of applications,this compound could find use in specialty polymers or advanced materials development where precise control over molecular structure is critical.

Research into similar compounds has demonstrated their potential in drug delivery systems due to their unique pharmacokinetic profiles.

As with all chemicals,proper handling and disposal procedures must be followed to ensure safety and minimize environmental impact.